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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678

An In-depth Technical Guide on the Physical Properties of 3-Amino-2-methylphenol

Introduction

3-Amino-2-methylphenol, also known as 3-amino-o-cresol, is an organic compound with the
chemical formula C7H9eNO.[1] It serves as a valuable intermediate in various chemical
syntheses, including the preparation of dyes and pharmaceuticals.[2] For researchers,
scientists, and professionals in drug development, a thorough understanding of its physical
properties is crucial for its application in laboratory and industrial settings. This guide provides a
detailed overview of the core physical characteristics of 3-Amino-2-methylphenol, complete
with experimental protocols for their determination.

Core Physical Properties

The physical properties of 3-Amino-2-methylphenol are summarized in the table below,
providing a quick reference for key quantitative data.
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Property Value Source
Molecular Formula C7H9sNO [11[3]
Molecular Weight 123.15 g/mol [11[31[41[5]
Appearance White to Gray to Brown Solid [6]
Melting Point 129-130 °C [41[6]
Boiling Point 221.8 °C [1]

Insoluble in water and saline;
Solubility Soluble in ethanol, methanol, [1][6]
and dimethylsulfoxide (DMSO)

pKa 10.36 + 0.10 (Predicted) [6]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of organic compounds like 3-Amino-2-methylphenol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range.[7]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital Mel-Temp)[7]

Capillary tubes (sealed at one end)[8]

Thermometer[7]

Mortar and pestle
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Heating source (e.g., Bunsen burner or heating block)[8][9]

Procedure:

Sample Preparation: A small amount of the solid 3-Amino-2-methylphenol is finely
powdered using a mortar and pestle.[7][9]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.[8][9]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb.[7][8] This assembly is then placed in the heating
bath (e.g., oil in a Thiele tube) or the heating block of a digital apparatus.[7]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, especially near the expected melting point.[7]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[10] For pure compounds, this range
is typically sharp (0.5-1.0°C).[7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.[11][12]

Apparatus:

Small test tube or fusion tube[12][13]
Capillary tube (sealed at one end)[11][13]
Thermometer[12][13]

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[11][13]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b1266678?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Beaker and tripod stand (if using an oil bath)[12]

Procedure:

Sample Preparation: A small amount (a few milliliters) of the liquid organic compound is
placed into a small test tube.[12][13]

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid and the sealed end pointing upwards.[13][14]

o Apparatus Assembly: The test tube is attached to a thermometer and immersed in a heating
bath (e.g., a Thiele tube filled with paraffin oil) or placed in an aluminum heating block.[13]
[15]

e Heating: The apparatus is heated slowly and uniformly.[13]

o Observation and Measurement: As the liquid heats, air trapped in the capillary tube will
expand and exit as bubbles. The heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary tube.[13] At this point, the heat source is removed, and
the liquid is allowed to cool. The temperature at which the bubbling stops and the liquid
begins to enter the capillary tube is recorded as the boiling point.[14]

Solubility Determination

Solubility is a measure of the ability of a solid, liquid, or gaseous chemical substance (solute) to
dissolve in a solvent (usually a liquid) to form a homogeneous solution. The principle of "like
dissolves like" is a useful guideline, where polar solutes tend to dissolve in polar solvents and
non-polar solutes in non-polar solvents.[16]

Apparatus:

o Test tubes[16][17]

e Spatula[16]

o Graduated cylinders or pipettes for measuring solvents

e Vortex mixer or stirring rods
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Procedure:

o Sample and Solvent Measurement: A small, measured amount of 3-Amino-2-methylphenol
(e.g., 25 mg) is placed into a test tube.[17] A measured volume of the solvent to be tested
(e.g., 0.75 mL of water, ethanol, or DMSO) is then added.[17]

e Mixing: The mixture is agitated vigorously for a set period (e.g., 60 seconds) using a spatula
for stirring or a vortex mixer to ensure thorough mixing.[16]

o Observation: After mixing, the tube is allowed to stand, and the contents are observed.
o Soluble: The solid dissolves completely, forming a clear, homogeneous solution.[16]

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.[16]

o Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
(e.g., water, ethanol, diethyl ether, and hexane) to build a comprehensive solubility profile.
[17][18] For compounds with acidic or basic functional groups, solubility in aqueous acid
(e.g., 5% HCI) and base (e.g., 5% NaOH) solutions is also tested to provide further
information about the compound's chemical nature.[17][19]

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of an unknown organic compound such as 3-Amino-2-methylphenol.
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Physical Property Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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